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Compound of Interest

Compound Name: Dibenzhydryl disulfide
CAS No.: 1726-02-9
Cat. No.: B130433

Get Quote

An In-depth Examination of CAS No. 1726-02-9

Introduction

Dibenzhydryl disulfide, also identified as Bis(diphenylmethyl) disulfide and notably
recognized within the pharmaceutical industry as Modafinil Related Compound E, is a key
chemical entity for professionals engaged in drug development, synthesis, and quality control.
This guide provides a comprehensive technical overview of its chemical identity, synthesis,
analytical characterization, and its significance as a process-related impurity in the
manufacturing of Modafinil. Understanding the properties and formation of this compound is
critical for ensuring the purity, safety, and efficacy of the final active pharmaceutical ingredient
(API).

Core Molecular Identifiers

A precise understanding of a molecule begins with its fundamental identifiers. The key
identification parameters for dibenzhydryl disulfide are summarized below.
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Parameter Value Source(s)
Chemical Name Dibenzhydryl disulfide N/A
Systematic Name Bis(diphenylmethyl) disulfide [1][2]

CAS Number 1726-02-9 [1112][3]
Molecular Formula C26H22S2 [1]
Molecular Weight 398.58 g/mol [2]
Synonym I\E/Iodafinil Related Compound 1212

Synthesis and Formation

Dibenzhydryl disulfide is primarily encountered as a process-related impurity in the synthesis
of Modafinil. Its formation can be mechanistically understood as an oxidative dimerization of
the corresponding thiol, diphenylmethanethiol. While specific, detailed protocols for the
targeted synthesis of dibenzhydryl disulfide are not extensively published in peer-reviewed
literature, a plausible and logical synthetic pathway can be extrapolated from general principles
of disulfide bond formation and the known chemistry of Modafinil synthesis.

Plausible Synthetic Pathway

The synthesis of dibenzhydryl disulfide likely proceeds through the oxidation of
diphenylmethanethiol. This precursor can be generated from benzhydrol, a common starting
material in various synthetic routes to Modafinil.

Diagram: Plausible Synthesis of Dibenzhydryl Disulfide
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Step 1: Thiol Formation Step 2: Oxidative Dimerization
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Benzhydrol (D|phenylmethaneth|ol) ( (€.g., H202, I2) )

1. Thiourea, HBr
2. NaOH

Oxidation

A4 A4

(Diphenylmethanethiol) ( )

Click to download full resolution via product page

Caption: A plausible two-step synthesis of dibenzhydryl disulfide.

Formation as a Modafinil Impurity

In the context of Modafinil synthesis, the formation of dibenzhydryl disulfide is an undesirable
side reaction. The manufacturing process of Modafinil often involves intermediates with a
benzhydrylthio moiety, such as 2-(benzhydrylthio)acetic acid.[4] Under certain reaction
conditions, particularly in the presence of oxidizing agents or exposure to atmospheric oxygen,
the precursor thiol can dimerize to form the disulfide. The control of these reaction conditions is
therefore a critical parameter in minimizing the level of this impurity in the final API. The
profiling of such process-related impurities is a key aspect of regulatory compliance and
ensuring drug safety.[5][6]

Analytical Characterization

The unambiguous identification and quantification of dibenzhydryl disulfide, especially in the
context of pharmaceutical quality control, relies on a suite of analytical techniques. While
publicly available spectral data for this specific compound is limited, its structural features allow
for a confident prediction of its spectral characteristics. Reference standards are commercially
available and are typically supplied with a certificate of analysis that includes key analytical
data.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy
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1H NMR: The proton NMR spectrum of dibenzhydryl disulfide is expected to be relatively
simple. The methine proton (the hydrogen attached to the carbon bearing the two phenyl
groups and the sulfur atom) would likely appear as a singlet. The aromatic protons of the two
phenyl groups would present as a complex multiplet in the aromatic region of the spectrum.
The integration of these signals would correspond to a 1:10 ratio (methine:aromatic protons). A
key diagnostic feature in distinguishing the disulfide from the corresponding thiol is the
chemical shift and multiplicity of the protons on the carbon adjacent to the sulfur.[7]

13C NMR: The carbon NMR spectrum would show a signal for the aliphatic methine carbon and
several signals in the aromatic region corresponding to the carbons of the phenyl rings.

Mass Spectrometry (MS)

Mass spectrometry is a crucial tool for the confirmation of the molecular weight and for
structural elucidation. Under electron ionization (El), one would expect to observe the
molecular ion peak (M*) corresponding to the molecular weight of 398.6 g/mol . Fragmentation
patterns would likely involve the cleavage of the disulfide bond and subsequent fragmentation
of the resulting benzhydryl moieties.

High-Performance Liquid Chromatography (HPLC)

HPLC is the primary technique for the separation and quantification of dibenzhydryl disulfide
as an impurity in Modafinil. A reversed-phase HPLC method would be typically employed,
allowing for the separation of the relatively nonpolar disulfide from the more polar Modafinil and
other process-related impurities. The development and validation of such stability-indicating
assay methods are critical for the quality control of the drug substance.[6]

Biological and Pharmacological Significance

As a known impurity of Modafinil, the primary biological significance of dibenzhydryl disulfide
lies in the context of pharmaceutical safety and toxicology. Regulatory guidelines necessitate
the identification and characterization of impurities in drug substances. While specific studies
on the pharmacological or toxicological effects of dibenzhydryl disulfide are not widely
published, it is a standard practice in drug development to evaluate the potential impact of any
impurity on the safety and efficacy of the final drug product. The uncontrolled consumption of
even the parent drug, Modafinil, can lead to various adverse effects, highlighting the
importance of stringent impurity control.[8]
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The mechanism of action of Modafinil itself is complex and not fully elucidated, but it is known
to influence several neurotransmitter systems, including dopamine, GABA, and glutamate.[6]
Any structurally related impurity would need to be assessed for potential interactions with these
or other biological targets.

Conclusion

Dibenzhydryl disulfide is a molecule of significant interest to scientists in the pharmaceutical
industry, primarily due to its status as a process-related impurity in the synthesis of Modafinil. A
thorough understanding of its chemical properties, formation pathways, and analytical
characterization is essential for the development of robust manufacturing processes and for
ensuring the quality and safety of the final drug product. While detailed public data on its
synthesis and biological activity is limited, its role as a pharmaceutical impurity underscores the
importance of its continued study and the availability of high-purity reference standards for
analytical purposes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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